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Compound of Interest

Compound Name: 4-Isopropyl-2-methylaniline

CAS No.: 112121-89-8

Cat. No.: B3417682

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers an in-depth exploration of 4-isopropyl-2-methylaniline, a

substituted aniline with significant potential in various research and development domains. As a

senior application scientist, this document is structured to provide not only a repository of

factual data but also a narrative that elucidates the scientific rationale behind its synthesis and

application. We will delve into its chemical identity, properties, a validated synthetic protocol,

and its prospective utility in medicinal chemistry and materials science, all grounded in

authoritative references.

Chemical Identity and Physicochemical Properties
4-Isopropyl-2-methylaniline, also known by its IUPAC name 2-methyl-4-propan-2-ylaniline, is

an aromatic amine whose structural features—a methyl group ortho to the amine and an

isopropyl group para to it—confer specific steric and electronic properties that are of interest in

chemical synthesis and drug design.
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A critical first step in the rigorous scientific investigation of any compound is the unequivocal

confirmation of its identity through standardized chemical identifiers. The primary identifiers for

4-Isopropyl-2-methylaniline are its PubChem Compound Identification (CID) number and its

Chemical Abstracts Service (CAS) registry number. While a specific ChemSpider ID was not

readily available from public databases at the time of this writing, the PubChem and CAS

identifiers provide robust and verifiable points of reference.

Table 1: Chemical Identifiers and Physicochemical Properties of 4-Isopropyl-2-methylaniline

Property Value Source

PubChem CID 18517012 [1]

CAS Number 112121-89-8 [1], [2][3]

Molecular Formula C10H15N [1]

Molecular Weight 149.23 g/mol [1]

IUPAC Name 2-methyl-4-propan-2-ylaniline [1]

Canonical SMILES CC1=C(C=C(C=C1)C(C)C)N [1]

InChI

InChI=1S/C10H15N/c1-7(2)9-

4-5-10(11)8(3)6-9/h4-

7H,11H2,1-3H3

[1]

Appearance
Expected to be a liquid or low-

melting solid
General chemical knowledge

XLogP3 2.4 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 1 [1]
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The synthesis of 4-isopropyl-2-methylaniline can be approached through several synthetic

strategies. A common and reliable method involves the nitration of p-cymene (4-

isopropyltoluene) followed by the reduction of the resulting nitroaromatic intermediate. This

approach is favored for its relatively high yields and the commercial availability of the starting

material.

Rationale for the Synthetic Approach
The choice of a two-step synthesis involving nitration and subsequent reduction is based on

fundamental principles of electrophilic aromatic substitution and functional group

transformations. The isopropyl and methyl groups on the p-cymene ring are ortho-, para-

directing activators. Nitration will predominantly occur at the positions ortho to these activating

groups. The steric hindrance from the isopropyl group favors nitration at the position ortho to

the methyl group, leading to the desired 2-nitro-4-isopropyl-1-methylbenzene intermediate.

Subsequent reduction of the nitro group to an amine is a high-yielding and well-established

transformation.

Detailed Experimental Protocol
Step 1: Nitration of p-Cymene

In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel,

and a thermometer, place p-cymene and a suitable solvent such as acetic anhydride.

Cool the flask in an ice-salt bath to maintain a temperature between 0 and 5 °C.

Slowly add a nitrating mixture of concentrated nitric acid and concentrated sulfuric acid from

the dropping funnel while vigorously stirring. The temperature must be carefully controlled to

prevent dinitration and other side reactions.

After the addition is complete, allow the reaction to stir at a low temperature for a specified

period to ensure complete conversion.

Carefully pour the reaction mixture onto crushed ice to quench the reaction and precipitate

the crude nitro product.
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Filter the precipitate, wash it with cold water until the washings are neutral, and then with a

small amount of cold ethanol.

Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 2-

nitro-4-isopropyl-1-methylbenzene.

Step 2: Reduction of 2-Nitro-4-isopropyl-1-methylbenzene

In a round-bottom flask, dissolve the purified 2-nitro-4-isopropyl-1-methylbenzene in a

suitable solvent, such as ethanol or acetic acid.

Add a reducing agent. A common and effective method is catalytic hydrogenation using a

palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere. Alternatively, metal/acid

reductions, such as with tin and hydrochloric acid, can be employed.

For catalytic hydrogenation, pressurize the reaction vessel with hydrogen gas and stir the

mixture at room temperature until the theoretical amount of hydrogen has been consumed.

Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.

Remove the solvent under reduced pressure.

If a metal/acid reduction was used, neutralize the reaction mixture with a base, such as

sodium hydroxide, and extract the product with an organic solvent like diethyl ether or ethyl

acetate.

Dry the organic extracts over an anhydrous drying agent (e.g., sodium sulfate), filter, and

evaporate the solvent to yield the crude 4-isopropyl-2-methylaniline.

Purify the product by vacuum distillation or column chromatography to obtain the final, high-

purity compound.

p-Cymene Nitration
(HNO3/H2SO4)

2-Nitro-4-isopropyl-
1-methylbenzene

Reduction
(e.g., H2/Pd-C) 4-Isopropyl-2-methylaniline

Click to download full resolution via product page
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Caption: Synthetic pathway for 4-Isopropyl-2-methylaniline.

Applications in Research and Development
Substituted anilines are a cornerstone of modern medicinal chemistry and materials science

due to their versatile chemical reactivity and their ability to act as key pharmacophores or

monomeric units.[4]

Medicinal Chemistry and Drug Discovery
Aniline derivatives are integral components of a vast number of approved drugs and clinical

candidates.[5][6][7] The aniline moiety can serve as a versatile scaffold for introducing various

functional groups to optimize the pharmacokinetic and pharmacodynamic properties of a drug

molecule. The specific substitution pattern of 4-isopropyl-2-methylaniline makes it an

attractive starting point for the synthesis of novel bioactive compounds.

The presence of the aniline functional group, however, can sometimes be associated with

metabolic liabilities.[8] The development of isosteric replacements for the aniline group is an

active area of research aimed at improving the safety profiles of drug candidates.[8]

Materials Science
Anilines are the precursors to polyanilines, a class of conducting polymers with a wide range of

applications in electronics, sensors, and anti-corrosion coatings. The properties of polyaniline

can be tuned by modifying the aniline monomer. The isopropyl and methyl groups in 4-
isopropyl-2-methylaniline can impart increased solubility and processability to the resulting

polymer, which are significant advantages over unsubstituted polyaniline.
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Synthesis & Purification
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Caption: Experimental workflow for the synthesis and evaluation of 4-Isopropyl-2-
methylaniline.

Conclusion
4-Isopropyl-2-methylaniline is a valuable chemical entity with considerable potential for

innovation in both drug discovery and materials science. Its well-defined structure and the

availability of reliable synthetic routes make it an accessible building block for researchers. This

guide has provided a comprehensive overview of its key identifiers, physicochemical

properties, a detailed synthetic protocol, and a forward-looking perspective on its applications.

The self-validating nature of the described protocols, grounded in established chemical

principles, ensures that researchers can confidently utilize this information in their own

experimental endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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